Cas no 1181394-16-0 ((R)-1-Phenylprop-2-en-1-amine hydrochloride)

• Product Name: (R)-1-Phenylprop-2-en-1-amine hydrochloride
• CAS No: 1181394-16-0
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• MDL: MFCD12756862
• CID: 5039709
• PubChem ID: 127258893
• Update Time: 2026-02-28

(R)-1-Phenylprop-2-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-Phenylprop-2-en-1-amine hydrochloride
• (R)-1-Phenylprop-2-en-1-amine HCl
• 1181394-16-0
• BS-52011
• Y10835
• (1R)-1-phenylprop-2-en-1-amine hydrochloride
• CS-0196538
• MFCD12756862
• (1R)-1-Phenylprop-2-en-1-amine HCl
• (R)-1-Phenylprop-2-en-1-aminehydrochloride

• MDL： MFCD12756862
• Inchi： 1S/C9H11N.ClH/c1-2-9(10)8-6-4-3-5-7-8;/h2-7,9H,1,10H2;1H/t9-;/m1./s1
• InChI Key： SMLXICHDYHVTSX-SBSPUUFOSA-N
• SMILES： Cl.N[C@H](C=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (R)-1-Phenylprop-2-en-1-amine hydrochloride

(R)-1-Phenylprop-2-en-1-amine hydrochloride and Its Significance in Modern Chemical Biology

(R)-1-Phenylprop-2-en-1-amine hydrochloride, with the CAS number 1181394-16-0, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This enantiomerically pure amine derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular recognition. The compound's chiral center and aromatic substituents make it a versatile scaffold for designing novel bioactive molecules.

The< strong> (R)-configuration of the amine group is particularly significant, as enantioselectivity plays a crucial role in the efficacy and safety of many pharmaceutical agents. In recent years, there has been a growing emphasis on the development of enantiomerically pure compounds to optimize therapeutic outcomes. The< strong> hydrochloride salt form enhances the compound's solubility and stability, making it more amenable for various biochemical assays and clinical trials.

Recent studies have highlighted the< strong> pharmacological potential of (R)-1-Phenylprop-2-en-1-amine hydrochloride in modulating neurological pathways. Research indicates that this compound may interact with specific neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative disorders. The< strong> aromatic ring present in the molecule contributes to its ability to bind effectively to target proteins, thereby influencing cellular signaling cascades.

In addition to its neurological applications, (R)-1-Phenylprop-2-en-1-amine hydrochloride has shown promise in< strong> anti-inflammatory research. Preclinical studies suggest that the compound can attenuate inflammatory responses by inhibiting key enzymes involved in the cytokine cascade. This makes it a valuable candidate for developing novel anti-inflammatory agents with improved selectivity and reduced side effects compared to existing therapies.

The< strong> synthetic chemistry of (R)-1-Phenylprop-2-en-1-amine hydrochloride has also been extensively explored. Advanced asymmetric synthesis techniques have enabled the efficient production of this enantiomerically pure compound, paving the way for large-scale pharmaceutical applications. The development of novel catalysts and reaction protocols has further enhanced the scalability and cost-effectiveness of its synthesis.

One of the most compelling aspects of (R)-1-Phenylprop-2-en-1-amine hydrochloride is its< strong> versatility in drug design. The compound's molecular framework can be modified to create derivatives with tailored biological activities. This flexibility allows researchers to explore various therapeutic modalities, from central nervous system disorders to metabolic diseases. The< strong> hydrophobicity of the aromatic ring combined with the basicity of the amine group provides multiple interaction points with biological targets, enhancing its pharmacological profile.

The< strong> preclinical development of (R)-1-Phenylprop-2-en-1-amine hydrochloride has been supported by robust toxicological studies. These investigations have demonstrated that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical translation. The< strong> metabolic stability of the molecule ensures prolonged circulation in vivo, which could improve drug bioavailability and therapeutic efficacy.

In conclusion, (R)-1-Phenylprop-2-en-1-amine hydrochloride (CAS 1181394-16-0) represents a significant advancement in chemical biology and pharmaceutical innovation. Its unique structural features, coupled with its pharmacological potential, make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.